Cas no 2172062-93-8 (2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172062-93-8
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 5567118
• PubChem ID: 165593771
• Update Time: 2025-05-23

2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1598540
• 2172062-93-8
• 2-[1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H18N4O/c1-17-9-12-11(5-7-13)14-15-16(12)8-6-10-3-2-4-10/h10H,2-6,8-9H2,1H3
• InChI Key： WXLQEAINZCNNAH-UHFFFAOYSA-N
• SMILES： O(C)CC1=C(CC#N)N=NN1CCC1CCC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Comprehensive Overview of 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172062-93-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172062-93-8) has emerged as a compound of significant interest. This triazole-based derivative is gaining attention due to its unique structural features and potential applications in drug discovery and material science. Researchers are increasingly exploring its synthesis, properties, and utility in various scientific domains, aligning with the growing demand for novel heterocyclic compounds.

The compound's molecular structure, characterized by a cyclobutyl moiety and a methoxymethyl group attached to a 1,2,3-triazole core, offers intriguing possibilities for customization. Its acetonitrile functional group further enhances its reactivity, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of small-molecule inhibitors and agrochemicals.

One of the most searched questions in scientific forums revolves around the synthetic routes for 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile. Current methodologies often involve click chemistry approaches, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the triazole ring. The incorporation of the cyclobutylethyl side chain is typically achieved through nucleophilic substitution or palladium-catalyzed coupling reactions, reflecting modern trends in green chemistry and atom economy.

From an application perspective, this compound aligns with the rising interest in targeted drug delivery systems. Its lipophilic properties, imparted by the cyclobutyl group, may enhance membrane permeability—a critical factor in CNS drug development. Additionally, the methoxymethyl substituent could serve as a prodrug moiety, addressing common challenges in oral bioavailability. These attributes make it a subject of interest in medicinal chemistry discussions across platforms like ResearchGate and PubMed.

Environmental and sustainability considerations are also driving research into this compound. Scientists are investigating its biodegradation pathways and potential as a green solvent alternative, responding to the global push for eco-friendly chemicals. Computational studies using molecular docking and QSAR modeling further explore its interactions with biological targets, a topic frequently queried in AI-driven drug discovery platforms.

In material science, the 1,2,3-triazole core of this compound offers opportunities for designing functional polymers and coordination complexes. Its ability to form hydrogen bonds and metal chelates is being explored for applications in catalysis and sensor technology, areas that dominate recent patent filings. The compound's thermal stability and photophysical properties are additional facets under investigation, particularly for optoelectronic materials development.

Quality control and analytical characterization of 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile remain critical discussion points. Advanced techniques like HPLC-MS and NMR spectroscopy are essential for verifying purity, while X-ray crystallography provides insights into its solid-state conformation—a frequent subject in crystallography databases searches.

As research progresses, this compound exemplifies the intersection of structural diversity and functional adaptability in modern chemistry. Its exploration reflects broader trends toward fragment-based drug design and multicomponent reactions, answering the scientific community's demand for innovative chemical tools. With ongoing studies addressing its structure-activity relationships, 2-1-(2-cyclobutylethyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile continues to inspire new avenues in both academic and industrial research.